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Compound of Interest

Compound Name: 3-Amino-N-methylbenzylamine

Cat. No.: B099425

L  Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Amino-N-methylbenzylamine

Chemical Identity and Physicochemical Properties

3-Amino-N-methylbenzylamine, also known as 3-(Methylaminomethyl)aniline, is a substituted

benzylamine derivative. A clear understanding of its physical and chemical properties is

fundamental to its safe handling and use in experimental settings.

Key Identifiers and Properties:

Property

Value

Chemical Name

3-Amino-N-methylbenzylamine

Synonyms 3-(Methylaminomethyl)aniline
CAS Number 18759-96-1
Molecular Formula CsHi2N:2
Molecular Weight 136.19 g/mol
White or Colorless to Yellow powder, lump, or
Appearance o
clear liquid[1]
Purity >97.0% (GC)(T)[1]
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The variability in its physical state (from solid to liquid) underscores the importance of
consulting the supplier-specific Safety Data Sheet (SDS) upon receipt of the chemical.

GHS Hazard Identification and Classification

3-Amino-N-methylbenzylamine is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The "Danger" signal
word indicates the potential for severe hazards.[1]

GHS Classification Summary:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C

burns and eye damage

. . H314: Causes severe skin
Serious Eye Damage/Irritation 1
burns and eye damage

H317: May cause an allergic

Skin Sensitization 1 _ _
skin reaction
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Long-term with long lasting effects
Pictograms:

The following pictograms are associated with the hazards of 3-Amino-N-methylbenzylamine:

o Corrosion: (GHSO05) Indicates the potential for causing severe skin burns and eye damage.

o Exclamation Mark: (GHS07) Warns of acute toxicity (harmful) and skin sensitization.

e Environment: (GHS09) Highlights the chemical's toxicity to aquatic life.
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Toxicological Profile and Health Hazards

The primary health hazards of 3-Amino-N-methylbenzylamine stem from its corrosive nature
and its potential to cause sensitization.

¢ Acute Toxicity: The compound is harmful if ingested or absorbed through the skin.[1] While
specific LD50 data for this compound is not readily available, a structurally related
compound, N-methylbenzylamine (CAS 103-67-3), has an oral LD50 of 300 mg/kg in rats,
indicating significant toxicity.[2]

» Corrosivity: Direct contact can cause severe skin burns and serious eye damage, potentially
leading to irreversible injury.[1][2] The corrosive properties are due to its amine functional
groups, which can disrupt cell membranes and denature proteins.

o Sensitization: May cause an allergic skin reaction upon repeated exposure.[1][3] It is crucial
to prevent initial skin contact to avoid sensitization, as subsequent exposures can trigger a
more severe allergic response.

Experimental Workflow: Hazard Mitigation and
Response

The following diagram outlines the logical flow from hazard identification to the implementation
of appropriate safety measures and emergency response protocols.

Controls .

H-Statements:
H302, H312, H314, H317, H410

Click to download full resolution via product page
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Caption: Hazard Mitigation and Emergency Response Workflow.

Protocols for Safe Handling and Storage

Adherence to strict protocols is essential to mitigate the risks associated with 3-Amino-N-
methylbenzylamine.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[4]

o Skin Protection: Use appropriate protective gloves (e.g., nitrile or neoprene) and wear a lab
coat or other protective clothing to prevent skin exposure.[2][4]

» Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a
suitable filter for organic gases and vapors.[4]

Handling Procedures

e Ventilation: Always handle this chemical within a certified chemical fume hood to minimize
inhalation exposure.[4]

e Grounding: For combustible liquids, ground and bond containers when transferring material
to prevent static discharge.[2]

¢ Avoidance of Incompatibles: Keep away from strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[2][4]

e Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]
Contaminated work clothing should not be allowed out of the workplace.[1]

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

e Security: The substance should be stored in a locked-up area.[1]
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Inert Atmosphere: For air-sensitive compounds, storing under an inert atmosphere is
recommended.[4]

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.

Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[1][2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]

Spill and Disposal Considerations

Spill Containment: In case of a spill, absorb the material with an inert substance such as
vermiculite, sand, or earth.[2] Collect the spillage and place it in a suitable container for
disposal.[1][2] Avoid release into the environment.[1]

Waste Disposal: Dispose of contents and containers in accordance with local, regional, and
national regulations. This should be done through an approved waste disposal plant.[1]

References

Fisher Scientific. (2010).

TCI America. (n.d.). 3-Amino-N-methylbenzylamine (A2158). URL

Cole-Parmer. (n.d.).

Alkyl Amines Chemicals Ltd. (2020).

Merck Millipore. (2024). Safety Data Sheet: N-Methylbenzylamine for synthesis. URL

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA13746&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/US/en/p/A2158
https://www.tcichemicals.com/US/en/p/A2158
https://pim-resources.coleparmer.com/sds/97205.pdf
https://www.tcichemicals.com/US/en/p/A2158
https://pim-resources.coleparmer.com/sds/97205.pdf
https://www.tcichemicals.com/US/en/p/A2158
https://pim-resources.coleparmer.com/sds/97205.pdf
https://www.tcichemicals.com/US/en/p/A2158
https://pim-resources.coleparmer.com/sds/97205.pdf
https://www.tcichemicals.com/US/en/p/A2158
https://www.tcichemicals.com/US/en/p/A2158
https://www.benchchem.com/product/b099425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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